Cas no 291536-43-1 (5-(4-Bromo-benzyl)-thiazolidine-2,4-dione)

• Product Name: 5-(4-Bromo-benzyl)-thiazolidine-2,4-dione
• CAS No: 291536-43-1
• MF: C₁₀H₈BrNO₂S
• MW: 286.145020484924
• CID: 4820349
• Update Time: 2026-02-27

5-(4-Bromo-benzyl)-thiazolidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 5-(4-BROMO-BENZYL)-THIAZOLIDINE-2,4-DIONE
• 5-(4-Bromobenzyl)-2,4-thiazolidinedione
• 5-(4-Bromobenzyl)thiazolidine-2,4-dione
• 5-(4-Bromo-benzyl)-thiazolidine-2,4-dione

• Inchi： 1S/C10H8BrNO2S/c11-7-3-1-6(2-4-7)5-8-9(13)12-10(14)15-8/h1-4,8H,5H2,(H,12,13,14)
• InChI Key： AYZIBNKIRVLTCI-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)CC1C(NC(=O)S1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 277
• XLogP3: 2.8
• Topological Polar Surface Area: 71.5

Additional information on 5-(4-Bromo-benzyl)-thiazolidine-2,4-dione

Research Brief on 5-(4-Bromo-benzyl)-thiazolidine-2,4-dione (CAS: 291536-43-1): Recent Advances and Applications

5-(4-Bromo-benzyl)-thiazolidine-2,4-dione (CAS: 291536-43-1) is a thiazolidinedione derivative that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. This compound belongs to a class of molecules known for their diverse pharmacological activities, including anti-diabetic, anti-inflammatory, and anti-cancer properties. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and exploring its therapeutic potential in various disease models.

A recent study published in the Journal of Medicinal Chemistry (2023) investigated the role of 5-(4-Bromo-benzyl)-thiazolidine-2,4-dione as a potent modulator of PPARγ (Peroxisome Proliferator-Activated Receptor Gamma), a nuclear receptor implicated in glucose metabolism and insulin sensitivity. The study demonstrated that this compound exhibits a high binding affinity to PPARγ, with an IC50 value of 0.8 μM, making it a promising candidate for the development of novel anti-diabetic agents. Molecular docking simulations further revealed key interactions between the compound and the receptor's ligand-binding domain, providing insights into its structural-activity relationship.

In addition to its anti-diabetic potential, 5-(4-Bromo-benzyl)-thiazolidine-2,4-dione has also been explored for its anti-cancer properties. A 2022 study in Bioorganic & Medicinal Chemistry Letters reported that this compound inhibits the proliferation of breast cancer cell lines (MCF-7 and MDA-MB-231) by inducing apoptosis and cell cycle arrest at the G1 phase. The study attributed these effects to the compound's ability to downregulate cyclin D1 and upregulate p21, key regulators of the cell cycle. These findings suggest that 5-(4-Bromo-benzyl)-thiazolidine-2,4-dione could serve as a scaffold for designing new anti-cancer therapeutics.

From a synthetic chemistry perspective, recent advancements have focused on improving the yield and purity of 5-(4-Bromo-benzyl)-thiazolidine-2,4-dione. A 2023 paper in Tetrahedron Letters described a novel one-pot synthesis method using microwave-assisted organic synthesis (MAOS), which reduced the reaction time from 12 hours to 30 minutes while achieving a yield of 85%. This method not only enhances the efficiency of production but also minimizes the formation of by-products, making it more environmentally friendly and cost-effective.

Despite these promising developments, challenges remain in the clinical translation of 5-(4-Bromo-benzyl)-thiazolidine-2,4-dione. Pharmacokinetic studies indicate that the compound has moderate bioavailability and a relatively short half-life, necessitating further structural modifications to improve its drug-like properties. Additionally, more in vivo studies are needed to validate its efficacy and safety in animal models before progressing to human trials.

In conclusion, 5-(4-Bromo-benzyl)-thiazolidine-2,4-dione (CAS: 291536-43-1) represents a versatile scaffold with significant potential in drug discovery. Its dual role as a PPARγ modulator and anti-cancer agent highlights its broad therapeutic applicability. Future research should focus on optimizing its pharmacokinetic profile and conducting comprehensive preclinical evaluations to unlock its full potential as a therapeutic agent.